Cas no 214701-49-2 (1-(5-Bromopyridin-2-yl)ethanone)

• Product Name: 1-(5-Bromopyridin-2-yl)ethanone
• CAS No: 214701-49-2
• Molecular Formula: C₇H₆BrNO
• Molecular Weight: 200.03264093399
• MDL: MFCD04974523
• CID: 66898
• PubChem ID: 23145345

1-(5-Bromopyridin-2-yl)ethanone Properties

Names and Identifiers

• 2-Acetyl-5-bromopyridine
• 1-(5-Bromopyridin-2-yl)ethanone
• 1-(5-Bromo-2-pyridyl)ethanone
• 1-(5-bromo-pyridin-2-yl)ethanone
• 1-(5-BROMO-PYRIDIN-2-YL)-ETHANONE
• 5-Bromo-2-acetopyridine
• 5-Bromo-2-Acetylpyridine
• J-400232
• AM20050947
• 1-(5-bromopyridin-2-yl) ethanone
• CS-W003223
• 3-BROMO-6-ACETYLPYRIDINE
• SCHEMBL471438
• Ethanone, 1-(5-bromo-2-pyridinyl)-
• AC-22884
• IDZRAUUUHXQGKC-UHFFFAOYSA-N
• 214701-49-2
• AKOS015837728
• MFCD04974523
• FT-0649143
• A4623
• SY028282
• 1-(5-BROMO-(PYRIDIN-2-YL))-ETHANONE
• EN300-103601
• AB21518
• 1-(5-bromopyridin-2-yl)ethan-1-one
• W-205522
• 1-(5-BROMO-2-PYRIDINYL)ETHANONE
• DTXSID90630971
• FS-2430
• (5-bromopyridin-2-yl)ethanone
• DB-005052
• 1-(5-Bromopyridin-2-yl)ethanone; 2-Acetyl-5-bromopyridine

• MDL： MFCD04974523
• InChIKey： IDZRAUUUHXQGKC-UHFFFAOYSA-N
• Inchi： 1S/C7H6BrNO/c1-5(10)7-3-2-6(8)4-9-7/h2-4H,1H3
• SMILES： BrC1=CN=C(C(C)=O)C=C1

Computed Properties

• Exact Mass: 198.96328g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.96328g/mol
• Monoisotopic Mass: 198.96328g/mol
• Topological Polar Surface Area: 30Ų
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.04670
• PSA: 29.96000
• Boiling Point: 257.2°C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 109.4 °C
• Color/Form: White to Yellow Solid
• Density: 1.534

1-(5-Bromopyridin-2-yl)ethanone Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature
• Signal Word：Warning

1-(5-Bromopyridin-2-yl)ethanone Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%